Cas no 1194375-64-8 (2-benzyl-7-chloro-1,2,3,4-tetrahydroisoquinoline)

• Product Name: 2-benzyl-7-chloro-1,2,3,4-tetrahydroisoquinoline
• CAS No: 1194375-64-8
• MF: C₁₆H₁₆ClN
• MW: 257.757943153381
• CID: 1209968
• PubChem ID: 73012512
• Update Time: 2025-06-11

2-benzyl-7-chloro-1,2,3,4-tetrahydroisoquinoline Chemical and Physical Properties

Names and Identifiers

• 2-benzyl-7-chloro-1,2,3,4-tetrahydroisoquinoline
• 7-Chloro-1,2,3,4-tetrahydro-2-(phenylmethyl)isoquinoline
• DTXSID301202424
• 1194375-64-8

• Inchi： 1S/C16H16ClN/c17-16-7-6-14-8-9-18(12-15(14)10-16)11-13-4-2-1-3-5-13/h1-7,10H,8-9,11-12H2
• InChI Key： WSXLDAUCKLFHHF-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)CN(CC1C=CC=CC=1)CC2

Computed Properties

• Exact Mass: 257.0971272g/mol
• Monoisotopic Mass: 257.0971272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 3.2Ų

Additional information on 2-benzyl-7-chloro-1,2,3,4-tetrahydroisoquinoline

Introduction to 2-benzyl-7-chloro-1,2,3,4-tetrahydroisoquinoline (CAS No. 1194375-64-8)

2-benzyl-7-chloro-1,2,3,4-tetrahydroisoquinoline, identified by the chemical identifier CAS No. 1194375-64-8, is a significant compound in the field of pharmaceutical chemistry and medicinal biology. This molecule belongs to the tetrahydroisoquinoline class, a scaffold that has garnered considerable attention due to its structural similarity to numerous bioactive alkaloids and its potential in drug discovery. The presence of both a benzyl group and a chloro substituent at specific positions enhances its pharmacological profile, making it a promising candidate for further investigation in therapeutic applications.

The structural features of 2-benzyl-7-chloro-1,2,3,4-tetrahydroisoquinoline contribute to its unique chemical and biological properties. The tetrahydroisoquinoline core is known for its role in the biosynthesis of various neuroactive compounds, including opioids and Parkinsonian agents. The introduction of a chloro group at the 7-position increases the electrophilicity of the molecule, which can be exploited in various chemical transformations and interactions with biological targets. Additionally, the benzyl group at the 2-position adds steric bulk and may influence both metabolic stability and binding affinity.

In recent years, there has been growing interest in tetrahydroisoquinoline derivatives as potential therapeutic agents. Studies have demonstrated that modifications within this scaffold can lead to compounds with enhanced efficacy and reduced side effects compared to their parent structures. For instance, derivatives with halogenated aromatic rings have shown improved binding to specific enzymes and receptors, making them valuable tools in drug development. The compound 2-benzyl-7-chloro-1,2,3,4-tetrahydroisoquinoline is being explored as a precursor for synthesizing novel molecules with potential applications in treating neurological disorders.

One of the most compelling aspects of 2-benzyl-7-chloro-1,2,3,4-tetrahydroisoquinoline is its versatility in synthetic chemistry. The chloro substituent at the 7-position allows for further functionalization through nucleophilic aromatic substitution or cross-coupling reactions, enabling the creation of diverse analogues. These reactions are pivotal in medicinal chemistry for generating libraries of compounds that can be screened for biological activity. The benzyl group also serves as a handle for modifications, such as methylation or hydroxylation, which can fine-tune the pharmacokinetic properties of the resulting derivatives.

The biological activity of 2-benzyl-7-chloro-1,2,3,4-tetrahydroisoquinoline has been preliminarily investigated in several contexts. Preclinical studies have suggested that this compound may exhibit effects on monoamine transporters and receptors, which are implicated in mood regulation and pain perception. These findings are particularly intriguing given the well-documented role of tetrahydroisoquinoline derivatives in modulating neurotransmitter systems. Further research is needed to fully elucidate its mechanism of action and therapeutic potential.

Advances in computational chemistry have also played a crucial role in understanding the properties of 2-benzyl-7-chloro-1,2,3,4-tetrahydroisoquinoline. Molecular modeling techniques allow researchers to predict how this compound might interact with biological targets at an atomic level. These predictions are complemented by experimental validation through techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy. By integrating computational and experimental data, scientists can gain deeper insights into the structure-activity relationships that govern the biological effects of this molecule.

The synthesis of 2-benzyl-7-chloro-1,2,3,4-tetrahydroisoquinoline involves multi-step organic transformations that highlight the ingenuity of synthetic organic chemistry. Key steps typically include condensation reactions to form the tetrahydroisoquinoline core followed by selective functionalization at specific positions. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in introducing the benzyl group while maintaining regioselectivity. Such methodologies underscore the importance of tailored synthetic strategies in generating complex molecules like this one.

In conclusion,2-benzyl-7-chloro-1,2,3,4-tetrahydroisoquinoline (CAS No. 1194375-64-8) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive scaffold for developing novel therapeutics targeting neurological and other diseases. As our understanding of its chemical biology evolves through both experimental and computational approaches, this molecule is poised to contribute valuable insights into drug discovery efforts worldwide.